Cas no 2034246-87-0 (3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 2034246-87-0
• MF: C₁₁H₁₆N₂OS₂
• MW: 256.387539863586
• CID: 6350286
• PubChem ID: 91813602
• Update Time: 2025-05-28

3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide
• AKOS025315187
• 3-methylsulfanyl-N-thiophen-2-ylpiperidine-1-carboxamide
• F6441-1493
• 3-(methylthio)-N-(thiophen-2-yl)piperidine-1-carboxamide
• 2034246-87-0

• Inchi： 1S/C11H16N2OS2/c1-15-9-4-2-6-13(8-9)11(14)12-10-5-3-7-16-10/h3,5,7,9H,2,4,6,8H2,1H3,(H,12,14)
• InChI Key： CFFIBOUDFKZDPL-UHFFFAOYSA-N
• SMILES： S(C)C1CN(C(NC2=CC=CS2)=O)CCC1

Computed Properties

• Exact Mass: 256.07040549g/mol
• Monoisotopic Mass: 256.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide

Comprehensive Overview of 3-(Methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 2034246-87-0)

The compound 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 2034246-87-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core modified with a methylsulfanyl group and a thiophene-based carboxamide, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for heterocyclic compounds like 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide has surged, driven by their versatility in drug discovery and material science. This compound's sulfur-containing moieties (methylsulfanyl and thiophene) are particularly noteworthy, as sulfur atoms often enhance binding affinity and metabolic stability in drug molecules. Such properties align with current trends in fragment-based drug design and medicinal chemistry optimization, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2034246-87-0 typically involves multi-step organic reactions, including amide coupling and sulfur functionalization. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for this compound, addressing concerns about environmental impact—a hot topic in modern chemical research.

From a pharmacological perspective, 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide has shown preliminary activity in central nervous system (CNS) targets, sparking interest in its potential for neurological disorders. Its lipophilic nature, attributed to the methylsulfanyl group, may facilitate blood-brain barrier penetration, a critical factor in CNS drug development. These attributes make it a subject of frequent queries in drug discovery forums and academic databases.

Beyond pharmaceuticals, this compound's thiophene ring opens doors to applications in material science, particularly in conductive polymers and organic electronics. The integration of sulfur heterocycles into functional materials is a trending research area, often highlighted in scientific conferences and patent filings. Its CAS registry number (2034246-87-0) serves as a key identifier for researchers tracking its commercial availability or regulatory status.

In summary, 3-(methylsulfanyl)-N-(thiophen-2-yl)piperidine-1-carboxamide represents a multifaceted compound with broad relevance across life sciences and advanced materials. Its structural features align with contemporary interests in targeted therapeutics and sustainable chemistry, ensuring its continued prominence in scientific literature and industry discussions. For researchers, its synthetic accessibility and modifiable scaffold offer ample opportunities for innovation, making it a recurring keyword in grant proposals and collaborative projects.